5-Fluoro-4-methylpicolinonitrile

• Molecular Formula: C7H5FN2
• Molecular Weight: 136.13 g/mol
• IUPAC Name: 5-fluoro-4-methylpyridine-2-carbonitrile
• InChI: InChI=1S/C7H5FN2/c1-5-2-6(3-9)10-4-7(5)8/h2,4H,1H3
• InChI Key: DUIFYTQUDNAJMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1F)C#N

Description

5-Fluoro-4-methylpicolinonitrile is a useful research compound. Its molecular formula is C7H5FN2 and its molecular weight is 136.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Fluoro-4-methylpicolinonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Fluoro-4-methylpicolinonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A microwave tube was charged with 2-chloro-5-fluoro-4-methylpyridine (5.5 mmol), Zn(CN)2 (16.6 mmol), Pd(PPh3)4 (1.1 mmol) in DMF (20 mL). The mixture was stirred at 150° C. for 5 min in a microwave reactor. The mixture was combined with other crudes obtained following the procedure described above. The resulting mixture was filtered. The filtrate was concentrated under reduced pressure. The residue was diluted with EtOAc, washed (sat. NH4Cl), dried (Na2SO4) and concentrated. The residue was purified by flash column chromatography (SiO2, 5:95 to 15:85 EtOAc/petroleum ether) to yield the desired product.